Cas no 2138808-96-3 (5-(2-Bromoethenyl)thiophene-3-carboxylic acid)

• Product Name: 5-(2-Bromoethenyl)thiophene-3-carboxylic acid
• CAS No: 2138808-96-3
• MF: C₇H₅BrO₂S
• MW: 233.082400083542
• CID: 6440439
• PubChem ID: 165837794
• Update Time: 2025-05-19

5-(2-Bromoethenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-802533
• 5-(2-bromoethenyl)thiophene-3-carboxylic acid
• 2138808-96-3
• 5-(2-Bromoethenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C7H5BrO2S/c8-2-1-6-3-5(4-11-6)7(9)10/h1-4H,(H,9,10)/b2-1+
• InChI Key： LPTSWZINPSTILB-OWOJBTEDSA-N
• SMILES： Br/C=C/C1=CC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 231.91936g/mol
• Monoisotopic Mass: 231.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-(2-Bromoethenyl)thiophene-3-carboxylic acid

5-(2-Bromoethenyl)thiophene-3-carboxylic Acid (CAS No. 2138808-96-3): An Emerging Compound in Medicinal Chemistry

5-(2-Bromoethenyl)thiophene-3-carboxylic acid (CAS No. 2138808-96-3) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 5-(2-Bromoethenyl)thiophene-3-carboxylic acid is characterized by a thiophene ring substituted with a bromoethenyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development. The bromoethenyl group, in particular, can participate in various chemical reactions, such as nucleophilic substitution and addition reactions, which can be exploited for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-(2-Bromoethenyl)thiophene-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-(2-Bromoethenyl)thiophene-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(2-Bromoethenyl)thiophene-3-carboxylic acid has also shown promise in cancer research. A study conducted at the National Cancer Institute reported that this compound selectively inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The synthetic accessibility of 5-(2-Bromoethenyl)thiophene-3-carboxylic acid is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through a series of well-established organic reactions, including Knoevenagel condensation and bromination. These synthetic routes are highly reproducible and can be scaled up for large-scale production, which is crucial for drug development.

Beyond its direct biological activities, 5-(2-Bromoethenyl)thiophene-3-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers at the University of California have used this compound as a starting material to synthesize novel thiophene-based derivatives with improved potency and selectivity against specific targets. These derivatives have shown promising results in preclinical studies and are currently being evaluated for their therapeutic potential.

The structural flexibility of 5-(2-Bromoethenyl)thiophene-3-carboxylic acid also allows for the introduction of various functional groups through chemical modifications. This versatility enables chemists to fine-tune the physicochemical properties and biological activities of the resulting compounds, thereby optimizing their therapeutic efficacy and safety profiles.

In conclusion, 5-(2-Bromoethenyl)thiophene-3-carboxylic acid (CAS No. 2138808-96-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and design of novel drugs for various diseases.